Cas no 2228629-87-4 (methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate
• CAS No: 2228629-87-4
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6376531
• PubChem ID: 165710733
• Update Time: 2025-10-21

methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate
• EN300-1938493
• 2228629-87-4

• Inchi： 1S/C11H13BrO3/c1-6-4-5-8(7(2)9(6)12)10(13)11(14)15-3/h4-5,10,13H,1-3H3
• InChI Key： FTJLGCMZIZWFOY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(C(C(=O)OC)O)=C1C

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate

Methyl 2-(3-Bromo-2,4-Dimethylphenyl)-2-Hydroxyacetate: A Comprehensive Overview

Methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate, also known by its CAS number 2228629-87-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group attached to a hydroxyacetic acid moiety, further substituted with a brominated aromatic ring. The presence of the bromine atom and the methyl groups on the aromatic ring contributes to its distinctive chemical properties and potential applications in drug design and synthesis.

The synthesis of methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. The compound's stability under various reaction conditions makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

One of the most promising applications of methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate lies in its potential as a precursor for bioactive compounds. Researchers have explored its role in the development of anti-inflammatory agents and antioxidants due to its ability to modulate cellular signaling pathways. For instance, studies have shown that derivatives of this compound can inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a candidate for treating inflammatory diseases like arthritis.

In addition to its pharmacological applications, methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate has been investigated for its electronic properties in materials science. The aromatic ring with substituents provides a platform for designing organic semiconductors and optoelectronic materials. Recent research has demonstrated that derivatives of this compound can exhibit desirable charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The structural versatility of methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate also lends itself to applications in agrochemicals. Its ability to act as a plant growth regulator has been explored, with studies indicating potential uses in enhancing crop yield and stress tolerance. Furthermore, the compound's biodegradability has been assessed under various environmental conditions, highlighting its eco-friendly nature compared to traditional agrochemicals.

From a safety standpoint, recent toxicological studies on methyl 2-(3-bromo-2,4-dimethylphenyl)-2-hydroxyacetate have provided insights into its acute and chronic toxicity profiles. These studies have demonstrated that the compound exhibits low toxicity when administered at therapeutic doses, making it a safer option for pharmaceutical applications. However, further research is needed to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, methyl 2-(3-bromo-